Cas no 57612-02-9 (Butyl 4-aminopiperidine-4-carboxylate;oxalic Acid)

• Product name: Butyl 4-aminopiperidine-4-carboxylate;oxalic Acid
• CAS No: 57612-02-9
• MF: C₁₀H₂₀N₂O₂^.C₂H₂O₄
• MW: 290.31288
• CID: 1605632
• PubChem ID: 3044668

Butyl 4-aminopiperidine-4-carboxylate;oxalic Acid Chemical and Physical Properties

Names and Identifiers

• Butyl 4-amino-4-piperidinecarboxylate ethanedioate (1:2)
• Dioxalate de l'amino-4 isonipecotate de n-butyle [French]
• 4-Piperidinecarboxylic acid, 4-amino-, butyl ester, ethanedioate (1:2)
• AC1MIHOQ
• LS-114616
• Dioxalate de l'amino-4 isonipecotate de n-butyle
• butyl 4-aminopiperidine-4-carboxylate
• butyl 4-aminopiperidine-4-carboxylate,oxalic acid
• oxalic acid
• 57612-02-9
• DTXSID20206264
• Butyl 4-aminopiperidine-4-carboxylate;oxalic Acid

• Inchi： InChI=1S/C10H20N2O2.C2H2O4/c1-2-3-8-14-9(13)10(11)4-6-12-7-5-10;3-1(4)2(5)6/h12H,2-8,11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： WAQSWBBNOLNVAW-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C1(CCNCC1)N.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 290.14786
• Monoisotopic Mass: 290.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.95